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Compound of Interest

Compound Name: [2-(Octan-2-yl)phenoxy]acetic acid

CAS No.: 275823-92-2

Cat. No.: B14076819

Get Quote

Executive Safety Summary
[2-(Octan-2-yl)phenoxy]acetic acid is a lipophilic organic acid derivative.[1] Structurally

similar to phenoxyacetic acid herbicides (like 2,4-D) and surfactants, it presents specific

disposal challenges due to its amphiphilic nature (containing both a polar acid head and a non-

polar octyl tail).[1]

Critical Directive: Unlike simple organic acids (e.g., acetic acid), this compound possesses

significant aquatic toxicity potential due to the octyl chain, which facilitates bioaccumulation.[1]

Under no circumstances should this compound be discharged into municipal wastewater or

laboratory sink drains.[1]
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Hazard Class Category Signal Word H-Statement

Skin Irritation Cat 2 Warning
H315: Causes skin

irritation

Eye Irritation Cat 2A Warning
H319: Causes serious

eye irritation

Aquatic Toxicity Acute 2 -
H401: Toxic to aquatic

life (Predicted)

Corrosivity - -
Potential low pH in

concentrated solution

Pre-Disposal Assessment & Characterization[1]
Before initiating disposal, you must characterize the waste stream.[1][2] This compound is

rarely used in isolation; it is often found in reaction mixtures.[1]

Chemical Behavior & Causality[1]
Acidity (pKa ~3.1 - 3.5): As a carboxylic acid, it will react exothermically with strong bases.[1]

Operational Implication: Never add directly to a basic waste stream (e.g., hydroxide baths)

without controlled neutralization, as this can cause spattering or container pressurization.[1]

Lipophilicity (Octyl Chain): The 8-carbon chain increases the LogP (partition coefficient).[1]

Operational Implication: It will not dissolve well in pure water but will dissolve readily in

organic solvents.[1] It requires "Organic Waste" classification, not "Aqueous Acid" waste, to

ensure proper incineration.[1]

Waste Stream Segregation Table
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Stream Type Compatibility Action

Stream A: Halogenated

Organics
Compatible

Preferred. Dissolve in

DCM/Chloroform if already in

solution.[1]

Stream B: Non-Halogenated

Organics
Compatible

Acceptable.[1][3][4]

Methanol/Acetone mixtures are

suitable carriers.[1]

Stream C: Aqueous Acid Conditional

Avoid. Poor solubility leads to

biphasic waste, complicating

treatment.[1]

Stream D: Oxidizers DANGER
PROHIBITED. Risk of reaction

with the ether linkage.[1]

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system.[1] Each step includes a verification

check to ensure safety.

Phase 1: Preparation
Don PPE: Neoprene or Nitrile gloves (0.11mm minimum thickness), safety goggles, and lab

coat.[1]

Verify State: Determine if the waste is solid (pure compound) or liquid (solution).[1]

Why? Solids are packed differently to prevent dust inhalation.[1]

Phase 2: Packaging (The "Pack and Ship" Model)
For Research Quantities (< 1 kg)

Scenario A: Solid Waste

Primary Containment: Transfer the solid into a wide-mouth High-Density Polyethylene

(HDPE) jar. Glass is acceptable but poses a breakage risk.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.acess.nl/dbdocs/file_1.pdf
https://chemron.com.au/wp-content/uploads/2020/04/Peracetic-Acid-compatible-materials.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seal: Tightly cap the jar. Wrap the cap with Parafilm to prevent loosening during transit.[1]

Secondary Containment: Place the HDPE jar inside a clear, sealable plastic bag (4-mil

thickness).

Scenario B: Liquid Waste (Solution)

Solvent Selection: If the material is viscous, dilute with a compatible solvent (Ethanol or

Acetone) to ensure flowability.[1]

Container: Use a standard solvent waste carboy (HDPE or Coated Glass).[1]

Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

pH Check: Verify pH is not < 2. If pH < 2, tag as "Corrosive" in addition to "Toxic."[1]

Phase 3: Labeling & Regulatory Coding
Accurate labeling prevents downstream accidents at the incineration plant.[1]

Label Name: "Waste [2-(Octan-2-yl)phenoxy]acetic acid solution"

Constituents: List all solvents (e.g., "70% Acetone, 30% Solute").

Hazard Checkboxes: [x] Irritant [x] Toxic [x] Acidic[1]

EPA/RCRA Considerations:

While not explicitly "P" or "U" listed by name, treat as Characteristic Waste if pH < 2

(Code: D002).[1][5]

If mixed with flammable solvents (Flash point < 60°C), code as D001.[1][5]

Operational Workflow (Visualized)
The following diagram outlines the logical flow for determining the correct disposal path.
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Start: Waste Assessment

Is the Waste Solid or Liquid?

Solid Waste

Solid

Liquid/Solution

Liquid

Solid Hazardous Waste Bin
(HDPE Container)

Double Bag & Tag

Identify Solvent Carrier

Halogenated Solvent?

Stream A: Halogenated Organic Waste
(Incineration)

Yes (e.g., DCM)

Stream B: Non-Halogenated Organic Waste
(Fuel Blending)

No (e.g., Acetone/MeOH)

Click to download full resolution via product page

Caption: Figure 1. Decision logic for segregating [2-(Octan-2-yl)phenoxy]acetic acid waste

streams to ensure compatibility with incineration protocols.

Emergency Procedures (Spill Response)
In the event of a spill, immediate containment is required to prevent the octyl-derivative from

reaching floor drains.[1]
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Isolate: Evacuate the immediate area (10 ft radius).

PPE: Wear nitrile gloves and safety goggles.[1] If powder is airborne, use an N95 respirator.

[1]

Contain:

Liquids: Use universal absorbent pads or vermiculite.[1] Do not use combustible materials

(sawdust) if the solvent carrier is flammable.[1]

Solids: Cover with a damp paper towel to prevent dust generation, then wipe up.[1]

Neutralize (Optional but Recommended): Wipe the surface with a dilute sodium bicarbonate

solution (5%) to neutralize any residual acid.[1]

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin (Stream A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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